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Compound of Interest

Compound Name: 4-(4-Hydroxyphenyl)butanoic acid

Cat. No.: B1296285 Get Quote

For Immediate Reference: The primary disposal method for 4-(4-Hydroxyphenyl)butanoic
acid is to entrust it to a licensed and approved waste disposal facility. All procedures must

comply with federal, state, and local environmental regulations.

This guide provides detailed procedural information for the safe handling and disposal of 4-(4-
Hydroxyphenyl)butanoic acid, synthesized from publicly available Safety Data Sheets (SDS).

It is intended for laboratory and drug development professionals to ensure safety and

regulatory compliance.

Hazard and Disposal Summary
Proper disposal begins with understanding the hazards associated with 4-(4-
Hydroxyphenyl)butanoic acid. This substance is classified as harmful and requires careful

handling to mitigate risks to personnel and the environment.
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Hazard Classification & Precautionary
Statements

Disposal Guidelines

Acute Toxicity, Oral (Category 4): Harmful if

swallowed. (H302)[1]

Do not dispose of down the drain or into the

environment.[2]

Skin Irritation (Category 2): Causes skin

irritation. (H315)[1]

Wear appropriate protective gloves and clothing.

[2]

Eye Irritation (Category 2A): Causes serious eye

irritation. (H319)[1][3]

Wear eye and face protection during handling

and disposal.[2]

Specific Target Organ Toxicity (Single

Exposure): May cause respiratory irritation.

(H335)[1]

Handle in a well-ventilated area or use

respiratory protection.[2][4]

Disposal Precaution (P501): Dispose of

contents/container to an approved waste

disposal plant.[2][4][5]

All waste material must be disposed of via a

licensed contractor.

Step-by-Step Disposal Protocol
The following protocol outlines the standard operating procedure for the disposal of 4-(4-
Hydroxyphenyl)butanoic acid from a laboratory setting. This workflow is designed to ensure

that all safety and regulatory considerations are met.

Initial Assessment & Segregation:

Identify all waste streams containing 4-(4-Hydroxyphenyl)butanoic acid. This includes

pure, unused product, contaminated labware (e.g., flasks, pipettes), and solutions.

Keep the chemical in its original container where possible.

Do not mix with other chemical wastes unless explicitly permitted by your institution's

waste management guidelines.

Container Management & Labeling:
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Ensure the waste container is chemically compatible, in good condition, and securely

sealed.

Label the container clearly. The label should include:

The full chemical name: "4-(4-Hydroxyphenyl)butanoic acid"

CAS Number: 7021-11-6

Relevant hazard pictograms (e.g., GHS07 for harmful/irritant).[6]

The words "Hazardous Waste."

Storage Pending Disposal:

Store the sealed waste container in a designated, well-ventilated, and secure hazardous

waste accumulation area.

The storage area should be away from incompatible materials, particularly strong oxidizing

agents.[5]

Store in a cool, dry place.[2]

Arranging for Final Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor.

Provide the contractor with the Safety Data Sheet (SDS) and an accurate description of

the waste.

Follow all instructions provided by the EHS office or the disposal company for pickup and

transport.

Handling Spills and Contaminated Materials:

In case of a spill, avoid generating dust.
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For small spills, absorb with an inert material (e.g., vermiculite, sand), sweep up, and

place into a suitable, labeled container for disposal.[2]

Clean the affected area thoroughly.

All materials used for cleanup are also considered hazardous waste and must be disposed

of accordingly.

The logical flow for making disposal decisions is illustrated in the diagram below.
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Step 1: Preparation & Assessment

Step 2: On-Site Storage

Step 3: Final Disposal

Identify Waste Containing
4-(4-Hydroxyphenyl)butanoic Acid

Is the chemical in its
original container?

Yes: Keep in original container.

Yes

No: Transfer to a compatible,
sealed waste container.

No

Label container clearly with
chemical name, CAS#, and hazards.

Store labeled container in a designated
hazardous waste accumulation area.

Ensure area is cool, dry,
and well-ventilated.

Contact EHS or Licensed
Waste Disposal Contractor

Provide SDS and waste details.

Follow contractor's instructions
for pickup and transport.

Disposal at an Approved
Waste Disposal Plant

Click to download full resolution via product page

Caption: Waste Disposal Workflow for 4-(4-Hydroxyphenyl)butanoic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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